Cas no 2149589-68-2 (1-[2-(Trifluoromethyl)-4-pyridyl]cyclopropanamine hydrochloride)

• Product Name: 1-[2-(Trifluoromethyl)-4-pyridyl]cyclopropanamine hydrochloride
• CAS No: 2149589-68-2
• MF: C₉H₁₀ClF₃N₂
• MW: 238.637311458588
• CID: 5222846
• Update Time: 2025-11-02

1-[2-(Trifluoromethyl)-4-pyridyl]cyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[2-(Trifluoromethyl)-4-pyridyl]cyclopropanamine hydrochloride

• Inchi： 1S/C9H9F3N2.ClH/c10-9(11,12)7-5-6(1-4-14-7)8(13)2-3-8;/h1,4-5H,2-3,13H2;1H
• InChI Key： QLPBYHPDAOGAGG-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1=CC=NC(C(F)(F)F)=C1.Cl

Additional information on 1-[2-(Trifluoromethyl)-4-pyridyl]cyclopropanamine hydrochloride

1-[2-(Trifluoromethyl)-4-pyridyl]cyclopropanamine hydrochloride: A Novel Scaffold for Targeted Therapeutic Applications

1-[2-(Trifluoromethyl)-4-pyridyl]cyclopropanamine hydrochloride represents a unique class of organic compounds with significant potential in pharmaceutical research. This hydrochloride salt is characterized by its trifluoromethyl substituent on the pyridine ring, which introduces electrophilic properties and enhances the molecule's interaction with biological targets. The pyridyl group, a six-membered aromatic ring, provides structural stability while enabling functionalization for diverse pharmacological applications. The cyclopropanamine core is a key structural element, offering unique conformational constraints that influence the molecule's biological activity. Recent studies have highlighted the importance of fluorine-containing moieties in modulating drug-receptor interactions, making this compound a promising candidate for further exploration.

Structurally, the trifluoromethyl group on the pyridine ring contributes to the molecule's hydrophobicity and lipophilic properties, which are critical for crossing biological membranes. The hydrochloride salt form ensures solubility and stability under physiological conditions, a key factor in drug development. The cyclopropanamine ring, a three-membered cyclic structure, adds steric hindrance and restricts rotational freedom, potentially enhancing the molecule's ability to bind to specific receptors. This combination of structural features makes the compound a versatile scaffold for designing novel therapeutics.

Recent advancements in medicinal chemistry have emphasized the role of fluorine-containing compounds in improving drug efficacy and selectivity. The trifluoromethyl substituent in this molecule is particularly noteworthy, as it can modulate the electronic environment of the pyridine ring. This modification may enhance the molecule's ability to interact with targets such as G-protein-coupled receptors (GPCRs) or ion channels. The hydrochloride salt form further optimizes the compound's pharmacokinetic profile, ensuring consistent bioavailability and reduced metabolic degradation.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated the potential of pyridyl derivatives in targeting neurodegenerative disorders. The cyclopropanamine core, combined with the trifluoromethyl group, may offer novel mechanisms for modulating neuronal signaling pathways. For instance, studies on fluorinated pyridine derivatives have shown promise in inhibiting acetylcholinesterase, a key enzyme in Alzheimer's disease. The hydrochloride salt form of this compound may provide a more stable and bioavailable alternative for such applications.

Another area of interest is the use of fluorinated compounds in cancer therapy. The trifluoromethyl group can enhance the molecule's ability to interact with DNA or inhibit specific kinases, making it a potential candidate for targeted therapies. A 2022 study in Angewandte Chemie highlighted the role of fluorine-containing scaffolds in improving the potency of anti-cancer agents. The cyclopropanamine ring may further contribute to the molecule's ability to disrupt cellular pathways involved in tumor growth.

Pharmaceutical researchers are increasingly focusing on the development of fluorinated organic compounds due to their enhanced metabolic stability and improved drug-target interactions. The hydrochloride salt form of this compound may offer advantages in terms of solubility and formulation, making it suitable for oral administration. The trifluoromethyl group also provides opportunities for further chemical modifications to optimize therapeutic outcomes. For example, introducing additional functional groups on the pyridine ring could enhance the molecule's selectivity for specific receptors.

In the field of neuropharmacology, the pyridyl derivatives have shown potential in modulating neurotransmitter systems. The hydrochloride salt form of this compound may facilitate its use in treating conditions such as Parkinson's disease or epilepsy. Studies on fluorinated pyridine derivatives have indicated their ability to cross the blood-brain barrier, a critical factor in CNS drug development. The cyclopropanamine ring may further enhance the molecule's ability to interact with brain-specific targets.

The trifluoromethyl group is also being explored for its role in enhancing the pharmacological properties of fluorinated compounds. Research in Organic & Biomolecular Chemistry (2023) has highlighted the importance of fluorine substitution in improving the potency of drug candidates. The hydrochloride salt form of this compound may provide a more stable and effective alternative for applications in oncology, neurology, and other therapeutic areas.

Furthermore, the cyclopropanamine core offers unique opportunities for designing molecules with specific biological activities. The rigidity of the three-membered ring may influence the molecule's ability to bind to receptors or enzymes, making it a valuable scaffold for drug development. The trifluoromethyl group, combined with the hydrochloride salt form, may enable the compound to achieve optimal pharmacokinetic and pharmacodynamic profiles.

In conclusion, 1-[2-(Trifluoromethyl)-4-pyridyl]cyclopropanamine hydrochloride represents a promising compound with significant potential in pharmaceutical research. The combination of a trifluoromethyl substituent, a pyridyl group, and a cyclopropanamine core provides a unique structural framework that could be optimized for various therapeutic applications. Ongoing research into fluorinated compounds and their interactions with biological targets is expected to further enhance the molecule's utility in drug development.